Cas no 340042-28-6 (Ethanone, 2-[2-(methylthio)-4-pyrimidinyl]-1-phenyl-)

• Product Name: Ethanone, 2-[2-(methylthio)-4-pyrimidinyl]-1-phenyl-
• CAS No: 340042-28-6
• MF: C₁₃H₁₂N₂OS
• MW: 244.312181472778
• CID: 1462480
• PubChem ID: 12985829
• Update Time: 2025-04-20

Ethanone, 2-[2-(methylthio)-4-pyrimidinyl]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[2-(methylthio)-4-pyrimidinyl]-1-phenyl-
• 2-(2-methylsulfanylpyrimidin-4-yl)-1-phenylethanone
• 340042-28-6
• 2-(2-(methylthio)pyrimidin-4-yl)-1-phenylethanone
• 2-(2-methylthio-pyrimidin-4-yl)-1-phenyl-ethanone
• 2-[2-(methyl thio)pyrimidin-4-yl]-1-phenyle thanone
• RERFOTMKOSGPFE-UHFFFAOYSA-N
• 2-[2-(Methylsulfanyl)pyrimidin-4-yl]-1-phenylethan-1-one
• DTXSID10514401
• AKOS030598693
• 2-[2-(methylthio-4-pyrimidinyl)]-1-phenylethanone
• SCHEMBL2933353

• Inchi： 1S/C13H12N2OS/c1-17-13-14-8-7-11(15-13)9-12(16)10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： RERFOTMKOSGPFE-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=CC(CC(C2C=CC=CC=2)=O)=N1

Computed Properties

• Exact Mass: 244.06716
• Monoisotopic Mass: 244.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• PSA: 42.85